Cas no 132122-28-2 (4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 132122-28-2
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 855918
• PubChem ID: 17982044
• Update Time: 2025-06-12

4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-formyl-1-methyl- (9CI)
• 4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid
• 4-formyl-1-methylpyrrole-2-carboxylic acid
• 4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C7H7NO3/c1-8-3-5(4-9)2-6(8)7(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： UNENKAJBDVFWSE-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C=O)=CN1C)=O

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 358.1±27.0 °C at 760 mmHg
• Flash Point: 170.4±23.7 °C
• PSA: 59.3
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid

Comprehensive Guide to 4-Formyl-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 132122-28-2): Properties, Applications, and Innovations

4-Formyl-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 132122-28-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole derivative is characterized by its unique molecular structure, featuring a formyl group at the 4-position and a carboxylic acid moiety at the 2-position of the 1-methyl-1H-pyrrole ring. Its versatility in synthetic chemistry makes it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes involved in inflammation and metabolic disorders. The compound’s electron-rich pyrrole core also facilitates catalysis and ligand design, aligning with trends in green chemistry and sustainable synthesis.

From an industrial perspective, CAS 132122-28-2 is often explored for its applications in crop protection formulations. Its structural motifs are found in agrochemicals that combat plant pathogens, reflecting the growing need for eco-friendly pesticides. Additionally, its biocompatibility has sparked interest in material science, where it’s used to modify polymers for biomedical devices.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the purity of 4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid. Quality control is paramount, as impurities can affect downstream reactions in API manufacturing. Suppliers often highlight batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP) to meet the stringent requirements of pharmaceutical partners.

Emerging studies also investigate its role in fluorescence probes for bioimaging, leveraging its chromophoric properties. This aligns with the rise of precision medicine and diagnostic tools, addressing frequent searches like "pyrrole-based sensors" and "molecular imaging agents." Such applications underscore the compound’s relevance in cutting-edge research.

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In summary, 4-formyl-1-methyl-1H-pyrrole-2-carboxylic acid exemplifies the intersection of chemical innovation and practical utility. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring scientific and commercial interest.